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Cat. No.: B15559938 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the physicochemical properties,

isolation, and biological activities of Chandrananimycin C, a phenoxazin-3-one antibiotic. The

compound, isolated from a marine Actinomadura sp., has demonstrated notable anticancer and

antimicrobial properties, making it a subject of interest for researchers, scientists, and drug

development professionals. This document synthesizes available data on its chemical

characteristics and biological effects, offering a valuable resource for further investigation and

development.

Core Physicochemical Characteristics
Chandrananimycin C is characterized as an orange solid with a molecular formula of

C₁₇H₁₆N₂O₃ and a molecular weight of 296.32.[1] Key physicochemical data are summarized in

the table below.
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Property Value Reference

Molecular Formula C₁₇H₁₆N₂O₃ [1]

Molecular Weight 296.32

Appearance Orange solid [1]

CAS Number 664355-11-7

Mass Spectrometry CI-MS (NH₃) m/z: 297 [M+H]⁺ [1]

Spectroscopic Data
The structure of Chandrananimycin C was elucidated through detailed interpretation of mass

spectrometry, as well as 1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy.[2][3]

While the primary literature confirms the use of these techniques for structure determination,

specific chemical shift and coupling constant data for ¹H and ¹³C NMR are not detailed in the

readily available literature.

Experimental Protocols
Isolation and Purification of Chandrananimycin C
Chandrananimycin C is a secondary metabolite produced by the marine actinomycete,

Actinomadura sp. isolate M048 (also cited as M045).[2][3] The following outlines the general

workflow for its production and isolation.

1. Fermentation:

Producing Strain:Actinomadura sp. isolate M048, derived from marine sediment.

Culture Medium: The strain is typically grown on a suitable medium, such as Gause's starch

agar with seawater, to promote the production of the target compound.

Incubation: The culture is incubated under controlled conditions to allow for microbial growth

and metabolite secretion into the culture broth.

2. Extraction:
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The culture broth is harvested and filtered to separate the mycelium from the supernatant.

The crude extract containing Chandrananimycin C and other metabolites is obtained from

the culture broth.

3. Purification:

The crude extract undergoes a series of chromatographic separations to isolate

Chandrananimycin C.

Techniques such as gel chromatography are employed to purify the compound from the

complex mixture.[2]

4. Structure Elucidation:

The purified compound's structure is confirmed using mass spectrometry and 1D/2D NMR

spectroscopy.[2][3]
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Caption: General workflow for the isolation and characterization of Chandrananimycin C.

Biological Activity and Mechanism of Action
Chandrananimycin C belongs to the phenoxazin-3-one class of compounds, which are known

for a range of biological activities.[4]

Antimicrobial and Antialgal Activity
Chandrananimycin C has demonstrated strong antifungal activity, particularly against Mucor

miehei.[1] It also exhibits antialgal properties.[1]
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Anticancer Activity
Compounds of the chandrananimycin family have been identified as novel anticancer

antibiotics.[2] While the broad anticancer potential is recognized, the specific cellular signaling

pathways targeted by Chandrananimycin C have not been fully elucidated in the reviewed

literature. The general mechanism for some anticancer agents involves the disruption of key

signaling pathways that regulate cell proliferation, survival, and apoptosis. However, a specific

pathway diagram for Chandrananimycin C cannot be constructed at this time due to a lack of

detailed mechanistic studies in the available literature. Further research is required to

determine its precise mechanism of action.
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Caption: Postulated general mechanism of anticancer action for Chandrananimycin C.

Conclusion
Chandrananimycin C is a promising natural product with significant biological potential. This

guide has summarized its core physicochemical properties and the methodologies for its

isolation. While its anticancer and antimicrobial activities are established, a deeper

understanding of its mechanism of action, particularly the specific signaling pathways it

modulates, is a critical area for future research. Such studies will be instrumental in unlocking

the full therapeutic potential of this marine-derived antibiotic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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